methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C16H17N3O2S2
• Molecular Weight: 347.5 g/mol
• IUPAC Name: methyl 2-(pyridin-3-ylmethylcarbamothioylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C16H17N3O2S2/c1-21-15(20)13-11-5-2-6-12(11)23-14(13)19-16(22)18-9-10-4-3-7-17-8-10/h3-4,7-8H,2,5-6,9H2,1H3,(H2,18,19,22)
• InChI Key: MLLLZPHSKJQZRS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=S)NCC3=CN=CC=C3

Description

Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways that are involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair in cancer cells.
Biochemical and Physiological Effects:
Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to have a range of biochemical and physiological effects. In addition to its anti-tumor properties, this compound has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to modulate the immune system and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate in lab experiments is its potent anti-tumor properties. This makes it a promising candidate for further research into cancer treatment. However, one limitation is its complex synthesis method, which may make it difficult to produce in large quantities for use in experiments.

Future Directions

There are several future directions for research on methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One area of focus could be on improving the synthesis method to make it more efficient and cost-effective. Another area of research could be on exploring the compound's potential applications in other diseases, such as neurodegenerative disorders. Additionally, further studies could be conducted to better understand the compound's mechanism of action and its effects on the immune system.

Synthesis Methods

Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can be synthesized through a multi-step process involving the reaction of various reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

Methyl 2-{[(pyridin-3-ylmethyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells in vitro and in vivo.